Cas no 188242-07-1 (1,2-Cyclopentanediol, monobenzoate, (1R,2R)-)

• Product Name: 1,2-Cyclopentanediol, monobenzoate, (1R,2R)-
• CAS No: 188242-07-1
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1380415
• Update Time: 2024-08-16

1,2-Cyclopentanediol, monobenzoate, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopentanediol, monobenzoate, (1R,2R)-
• 1,2-Cyclopentanediol, 1-benzoate, (1R,2R)-

• Inchi： 1S/C12H14O3/c13-10-7-4-8-11(10)15-12(14)9-5-2-1-3-6-9/h1-3,5-6,10-11,13H,4,7-8H2/t10-,11-/m1/s1
• InChI Key： ZMMZNTGEIDLIKA-GHMZBOCLSA-N
• SMILES： [C@@H]1(OC(=O)C2=CC=CC=C2)CCC[C@H]1O

Computed Properties

• Exact Mass: 224.10488

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 330.0±35.0 °C(Predicted)
• PSA: 77.76
• pka: 14.36±0.40(Predicted)